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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

This guide provides a comprehensive comparison of C.I. Disperse Violet 1, an anthraguinone-
based dye, across different dyeing systems primarily used for hydrophobic fibers like polyester.
[1][2] The objective is to offer researchers and scientists a detailed reference, supported by
experimental data and protocols, to evaluate the dye's performance and select the most
suitable application method. Disperse dyes, including Disperse Violet 1, are non-ionic, have
low water solubility, and are applied from a fine aqueous dispersion.[3][4] They color synthetic
fibers by diffusing into the polymer matrix under specific conditions of temperature and
pressure.[4][5]

Comparative Performance Data

The selection of a dyeing system significantly impacts the efficiency, cost, environmental
footprint, and ultimate quality of the dyed textile. The performance of Disperse Violet 1 in key
systems is summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7737400?utm_src=pdf-interest
https://www.benchchem.com/product/b7737400?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-violet-1.html
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/product/b7737400?utm_src=pdf-body
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.alfa-chemistry.com/dyes/resources/understanding-disperse-dyes-mechanisms-applications-and-innovation-in-synthetic-textile-chemistry.html
https://www.alfa-chemistry.com/dyes/resources/understanding-disperse-dyes-mechanisms-applications-and-innovation-in-synthetic-textile-chemistry.html
https://autumnchem.com/how-to-dye-polyester-with-disperse-dyes-step-by-step/
https://www.benchchem.com/product/b7737400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Dye ] . Advantag
. Key Light Wash Rubbing
Dyeing Uptake / es &
Paramete . Fastness Fastness Fastness .
System Exhausti Disadvant
rs (1ISO) (ISO) (ISO)
on ages

Advantage
s: Most
efficient for
deep
shades,
good
fastness,
no carrier

High- 130°C, pH needed.[6]

Temperatur  4.5-5.5,30- Highto [9]

) 5-6[7] 4-5[7] 3-4[8] ]

e (HT) 60 min[3] Excellent Disadvanta

Exhaust [6] ges:
Requires
high-
pressure
equipment,
high
energy
consumptio
n.[2]

Carrier ~100°C Good to 4-5[2] 3-4[2] 3-4[8] Advantage
Dyeing (Boil), pH High (up to s: No

45-55,60- 82.25% special

90 min[3] with non- high-

[6] polar pressure
solvent equipment
carriers) needed.
[10] [10]

Disadvanta
ges:
Carriers

can be

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Polyester_Fibers_with_Disperse_Black_9.pdf
https://dimacolor.en.made-in-china.com/product/JXqEAQtjqMcU/China-Disperse-Violet-2r-200-Disperse-Violet-1-for-Textile.html
https://dimacolor.en.made-in-china.com/product/JXqEAQtjqMcU/China-Disperse-Violet-2r-200-Disperse-Violet-1-for-Textile.html
https://www.betakim.com.tr/Detail/2/disperse-dye-polyester-dye
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Polyester_Fibers_with_Disperse_Black_9.pdf
https://www.scribd.com/document/215016365/Dyeing-of-Polyester-Fabric-With-Disperse-Dyes
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Dyeing_Polyester_Fibers_with_Disperse_Black_9.pdf
https://ijaem.net/issue_dcp/A%20study%20on%20effect%20of%20polar%20and%20non%20polar%20solvent%20as%20carrier%20in%20dyeing%20of%20polyester%20with%20disperse%20dye.pdf
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.betakim.com.tr/Detail/2/disperse-dye-polyester-dye
https://ijaem.net/issue_dcp/A%20study%20on%20effect%20of%20polar%20and%20non%20polar%20solvent%20as%20carrier%20in%20dyeing%20of%20polyester%20with%20disperse%20dye.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

toxic, affect
lightfastnes
s, and
require
removal.
Advantage
s: High
roductivit
Padding -> P Y
Drying ’ )
continuous
(100°C) ->
Thermosol process.[9]
_ Thermo- Excellent _
(Continuou o o 5-6[7] 4-5[7] 3-4[8] Disadvanta
| fixation Fixation Hiah
s es: Hi
(180- I g
ener
220°C, 60- g)./
cost, risk of
90s)[3]
dye
sublimation
[2]
Advantage
s: Eco-
friendly (no
water), no
auxiliaries
N High needed,
Supercritic Good to Good to
Pressure, ) Not reduced
al CO:z ) High Excellentfl  Excellent[1 - )
Variable specified dyeing
(Waterless) 1] 1] )
Temp. time.[11]
Disadvanta
ges: High
initial
equipment
cost.
Experimental Protocols
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://dimacolor.en.made-in-china.com/product/JXqEAQtjqMcU/China-Disperse-Violet-2r-200-Disperse-Violet-1-for-Textile.html
https://dimacolor.en.made-in-china.com/product/JXqEAQtjqMcU/China-Disperse-Violet-2r-200-Disperse-Violet-1-for-Textile.html
https://www.betakim.com.tr/Detail/2/disperse-dye-polyester-dye
https://www.scribd.com/document/215016365/Dyeing-of-Polyester-Fabric-With-Disperse-Dyes
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.researchgate.net/figure/Chemical-structure-of-a-CI-Disperse-Violet-1-b-CI-Disperse-Blue-5-Coelho-et_fig5_346045092
https://www.researchgate.net/figure/Chemical-structure-of-a-CI-Disperse-Violet-1-b-CI-Disperse-Blue-5-Coelho-et_fig5_346045092
https://www.researchgate.net/figure/Chemical-structure-of-a-CI-Disperse-Violet-1-b-CI-Disperse-Blue-5-Coelho-et_fig5_346045092
https://www.researchgate.net/figure/Chemical-structure-of-a-CI-Disperse-Violet-1-b-CI-Disperse-Blue-5-Coelho-et_fig5_346045092
https://www.researchgate.net/figure/Chemical-structure-of-a-CI-Disperse-Violet-1-b-CI-Disperse-Blue-5-Coelho-et_fig5_346045092
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Detailed methodologies for laboratory-scale dyeing of polyester fabric (or yarn) with Disperse
Violet 1 are provided below.

Before dyeing, polyester fabric must be scoured to remove oils, sizes, and other impurities.[5]

Prepare a scouring bath with a liquor-to-goods ratio (L:R) of 20:1.

Add a non-ionic detergent (e.g., 1-2 g/L) and soda ash (1 g/L).

Treat the fabric at 60-70°C for 20-30 minutes.

Rinse thoroughly with hot water, then cold water, and dry.[12]
This is the most common and efficient method for polyester.[9]

e Dye Bath Preparation:

[¢]

Set the Liquor Ratio (L:R) to 10:1.

[e]

Add a dispersing agent (0.5 - 1.0 g/L).[6]

o

Buffer the bath to pH 4.5-5.5 using acetic acid.[3]

[¢]

Prepare a stock solution of Disperse Violet 1 (e.g., 1% on weight of fiber, owf) by pasting
the dye with a small amount of water and the dispersing agent before adding it to the dye
bath.[13]

e Dyeing Procedure:

[¢]

Introduce the polyester fabric into the dye bath at 60°C.[3]

[¢]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[6]

[e]

Maintain the temperature at 130°C for 30-60 minutes.[3][6]

o

Cool the dye bath down to 70-80°C before draining.[13]

o After-Treatment (Reduction Clearing):
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o Prepare a fresh bath with Sodium Hydrosulfite (2 g/L) and Caustic Soda (2 g/L).[5]
o Treat the dyed fabric at 70-80°C for 15-20 minutes to remove unfixed surface dye.[6]

o Rinse thoroughly with hot and cold water, neutralize with a weak acid if necessary, and
dry.[5]

This method allows dyeing at atmospheric pressure (at the boil).

e Dye Bath Preparation:

[e]

Set the Liquor Ratio (L:R) to 10:1.

o

Add a dispersing agent (0.5 - 1.0 g/L).

[¢]

Add a suitable carrier (e.g., 2-5 g/L of an o-phenyl phenol or diphenyl-based product).[6]
[14]

[¢]

Buffer the bath to pH 4.5-5.5 using acetic acid.[3]

[¢]

Add the pre-dispersed Disperse Violet 1 dye stock solution.

e Dyeing Procedure:

o

Introduce the polyester fabric into the dye bath at 60°C.[14]

[¢]

Raise the temperature to 100°C (boil) at a rate of 2°C per minute.[6]

[e]

Maintain at the boil for 60-90 minutes.[3][6]

[e]

Cool the dye bath down to 70-80°C.
o After-Treatment:

o Perform reduction clearing as described in the high-temperature method to remove
unfixed dye and residual carrier.[6]

o Rinse thoroughly and dry.
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Visualized Workflows and Mechanisms

The following diagrams illustrate the experimental workflow and the fundamental mechanism of
disperse dyeing.
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Caption: Experimental workflow for dyeing polyester with Disperse Violet 1.
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Caption: Mechanism of Disperse Violet 1 transfer from dye bath to polyester fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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